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Compound of Interest

Compound Name: Boc-Glu-NH2

Cat. No.: B558324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of

N-α-tert-Butoxycarbonyl-L-glutamic acid α-amide (Boc-Glu-NH2), a key building block in

peptide synthesis and various research applications. This document details its physicochemical

characteristics, provides insights into its synthesis and analysis, and explores its potential

biological relevance.

Core Chemical Properties
Boc-Glu-NH2, also known as Boc-L-isoglutamine, is the α-amide derivative of Boc-protected L-

glutamic acid. The tert-butoxycarbonyl (Boc) protecting group on the α-amino group allows for

its controlled use in peptide synthesis, preventing unwanted side reactions.

Physicochemical and Structural Data
A summary of the key quantitative data for Boc-Glu-NH2 is presented in the table below for

easy reference and comparison.
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Property Value Source(s)

CAS Number 18800-74-3 [1]

Molecular Formula C₁₀H₁₈N₂O₅ [1]

Molecular Weight 246.26 g/mol [1][2]

Appearance
White to off-white powder or

chunks
[1][3]

Melting Point 163-166 °C [1]

Boiling Point (Predicted) 495.3 ± 40.0 °C [1]

Density (Predicted) 1.220 ± 0.06 g/cm³ [1]

pKa (Predicted) 4.51 ± 0.10 [1]

Solubility

Soluble in organic solvents like

dichloromethane and

dimethylformamide; less

soluble in water.

[4]

Storage Conditions
Sealed in a dry environment at

2-8°C.
[1][3]

Synthesis and Experimental Protocols
The synthesis of Boc-Glu-NH2 typically involves the amidation of the α-carboxyl group of Boc-

L-glutamic acid. While specific, detailed protocols for the synthesis of Boc-Glu-NH2 are not

readily available in the searched literature, a general and widely adopted method for the

synthesis of amino acid amides from their N-protected precursors involves the following key

steps.

General Synthesis Workflow
The logical relationship for the synthesis of Boc-Glu-NH2 from Boc-Glu-OH can be visualized

as follows:
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Caption: General workflow for the synthesis of Boc-Glu-NH2.

Detailed Experimental Steps (General Protocol)
Activation of the α-Carboxylic Acid:

Dissolve Boc-L-glutamic acid (Boc-Glu-OH) in a suitable aprotic solvent such as

dichloromethane (DCM) or dimethylformamide (DMF).

Add a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC), along with an additive like 1-

hydroxybenzotriazole (HOBt) to facilitate the formation of an active ester and minimize

side reactions.

The reaction is typically carried out at 0°C to room temperature.

Amidation:

Introduce a source of ammonia, such as ammonium chloride in the presence of a base

like triethylamine (TEA) or diisopropylethylamine (DIPEA), to the activated Boc-Glu-OH

solution.

Alternatively, bubbling ammonia gas through the reaction mixture can be employed.

The reaction progress is monitored by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC).

Work-up and Purification:

Upon completion of the reaction, the by-products, such as dicyclohexylurea (DCU) if DCC

is used, are removed by filtration.
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The crude product is then typically purified using column chromatography on silica gel to

yield the pure Boc-Glu-NH2.

Analytical Characterization
The identity and purity of synthesized Boc-Glu-NH2 are confirmed using standard analytical

techniques.

Analytical Methods Workflow
The following diagram illustrates a typical workflow for the analytical characterization of Boc-
Glu-NH2.

Boc-Glu-NH2 Sample

HPLC Analysis Mass Spectrometry (MS) NMR Spectroscopy
('H, ¹³C) FTIR Spectroscopy

Purity Assessment Structural Confirmation

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of Boc-Glu-NH2.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A reversed-phase column with a gradient of acetonitrile in water containing

trifluoroacetic acid (TFA) is a common method.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure and confirm the presence of the Boc group, the glutamic acid

backbone, and the amide functionality.
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Fourier-Transform Infrared (FTIR) Spectroscopy: Provides information about the functional

groups present, such as the characteristic absorbances for the amide and carbamate

carbonyl groups.

Biological Activity and Signaling Pathways
Currently, there is limited direct information in the scientific literature regarding the specific

biological activities or signaling pathway involvement of exogenously administered Boc-Glu-
NH2. As a protected amino acid derivative, its primary role is in chemical synthesis rather than

as a biologically active molecule itself.

However, it is a derivative of L-glutamic acid, a fundamental excitatory neurotransmitter in the

mammalian central nervous system, and L-glutamine, a crucial amino acid in metabolism and

neurotransmitter synthesis. The biological relevance of Boc-Glu-NH2 would likely arise after

the in vivo cleavage of the Boc group, releasing L-glutamic acid α-amide. The metabolic fate

and biological effects of this resulting molecule would then be of interest.

Further research is required to explore any potential niche biological roles of Boc-Glu-NH2 or

its deprotected form.

Applications in Research and Drug Development
The principal application of Boc-Glu-NH2 is in solid-phase and solution-phase peptide

synthesis.[5] It serves as a building block for the introduction of a C-terminal glutamic acid

amide residue in a peptide sequence. This is significant in the synthesis of many biologically

active peptides where a C-terminal amide is crucial for their activity and stability.[6]

The Boc protecting group is stable under a variety of conditions but can be readily removed

with moderate acid, such as trifluoroacetic acid (TFA), which allows for the stepwise elongation

of the peptide chain.[7][8]

Conclusion
Boc-Glu-NH2 is a valuable chemical reagent with well-defined physicochemical properties. Its

primary utility lies in its role as a protected amino acid for peptide synthesis, enabling the

creation of complex peptide structures for research and therapeutic development. While its

direct biological activity is not well-characterized, its relationship to L-glutamic acid and L-
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glutamine suggests potential for further investigation into the biological effects of its

deprotected form. The experimental protocols for its synthesis and analysis are based on

standard, well-established methods in organic and peptide chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b558324?utm_src=pdf-custom-synthesis
https://chemdad.com/index.php?c=article&id=15834
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Gln-OH
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Gln-OH
https://www.chemimpex.com/products/00845
https://cymitquimica.com/cas/13726-85-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8436290.htm
https://www.ias.ac.in/article/fulltext/jcsc/103/01/0043-0053
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.researchgate.net/figure/PS-C1s-spectra-of-the-NH2-NH-BOC-modified-surface-before-a-and-after-b-the-removal_fig2_7558507
https://www.benchchem.com/product/b558324#what-are-the-chemical-properties-of-boc-glu-nh2
https://www.benchchem.com/product/b558324#what-are-the-chemical-properties-of-boc-glu-nh2
https://www.benchchem.com/product/b558324#what-are-the-chemical-properties-of-boc-glu-nh2
https://www.benchchem.com/product/b558324#what-are-the-chemical-properties-of-boc-glu-nh2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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